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Compound of Interest

Compound Name: N-phenyloxolan-3-amine

Cat. No.: B065924

Technical Support Center: N-phenyloxolan-3-
amine

This technical support center provides essential guidance for the safe handling and use of N-
phenyloxolan-3-amine in a research and development setting. The following information is
compiled to address potential issues and ensure the safety of laboratory personnel.

Frequently Asked Questions (FAQSs)

Q1: What is N-phenyloxolan-3-amine and what are its primary hazards?

Al: N-phenyloxolan-3-amine, with CAS number 162851-41-4, is a chemical compound with
the molecular formula C10H13NO.[1][2] Based on available safety information, it is considered
hazardous. The primary hazards include being harmful if swallowed and causing serious eye
damage.[2] There are also indications that it may be harmful in contact with skin or if inhaled,
and may cause skin irritation or an allergic skin reaction.[2]

Q2: What personal protective equipment (PPE) should | wear when handling N-phenyloxolan-
3-amine?

A2: Given the hazards, appropriate PPE is crucial. This includes:

o Eye Protection: Chemical safety goggles and a face shield are necessary to protect against
serious eye damage.
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o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Always
inspect gloves before use and use proper removal techniques to avoid skin contact.

e Body Protection: A lab coat and full-length pants should be worn. For larger quantities or in
case of potential splashing, consider an apron or chemical-resistant suit.

o Respiratory Protection: If working outside a fume hood or if there is a risk of generating
aerosols or dusts, a NIOSH-approved respirator is recommended.

Q3: How should | store N-phenyloxolan-3-amine?

A3: Store N-phenyloxolan-3-amine in a tightly closed container in a dry, cool, and well-
ventilated area. Keep it away from incompatible materials such as strong oxidizing agents.

Q4: What should I do in case of a spill?

A4: For a small spill, ensure the area is well-ventilated and wear appropriate PPE. Absorb the
spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, labeled
container for chemical waste disposal. For a large spill, evacuate the area and contact your
institution's environmental health and safety (EHS) department.

Q5: What is the proper disposal method for N-phenyloxolan-3-amine waste?

A5: Dispose of N-phenyloxolan-3-amine waste and contaminated materials in accordance
with local, state, and federal regulations. Do not dispose of it down the drain. Contact your EHS
department for specific guidance on chemical waste disposal.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Unexpected Color Change or

Degradation

Exposure to air, light, or
incompatible materials.
Potential for peroxide
formation due to the oxolane

(tetrahydrofuran) ring.

Store the compound under an
inert atmosphere (e.g., argon
or nitrogen) and protect it from
light. Ensure all reaction
vessels and storage containers
are clean and dry. Periodically
check for peroxide formation if

stored for an extended period.

Poor Solubility in a Nonpolar

Solvent

N-phenyloxolan-3-amine has
polar functional groups (amine

and ether).

Try a more polar organic
solvent. Gentle heating may
improve solubility, but monitor

for any signs of decomposition.

Inconsistent Experimental

Results

Impurities in the starting
material or degradation during

the experiment.

Verify the purity of your N-
phenyloxolan-3-amine using
an appropriate analytical
technique (e.g., NMR, LC-MS).
If degradation is suspected,
consider running the reaction
at a lower temperature or for a

shorter duration.

Skin or Eye Irritation After
Handling

Inadequate PPE or accidental

exposure.

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes.
For eye contact, hold the
eyelids open and flush with
water. Seek immediate medical
attention. Review and improve
handling procedures and PPE

usage.

Quantitative Data Summary
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Property Value Source
CAS Number 162851-41-4 [1][21[3]
Molecular Formula C10H13NO [1][2]
Molecular Weight 163.22 g/mol [11[2]

H302: Harmful if
swallowedH318: Causes
serious eye damageH312:
Harmful in contact with skin
GHS Hazard Statements (potential)H332: Harmful if [2]
inhaled (potential)H315:
Causes skin irritation
(potential)H317: May cause an

allergic skin reaction (potential)

Experimental Protocols

General Protocol for Handling N-phenyloxolan-3-amine

* Risk Assessment: Before starting any experiment, conduct a thorough risk assessment for all
chemicals and procedures involved.

o Engineering Controls: All handling of N-phenyloxolan-3-amine should be performed in a
certified chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment: Wear appropriate PPE as outlined in the FAQs (chemical
safety goggles, face shield, nitrile gloves, lab coat).

¢ Weighing: If weighing the solid, do so in the fume hood. If a balance is not available in the
hood, use a contained vessel.

o Dispensing: Use a spatula or other appropriate tool to handle the solid. Avoid creating dust. If
it is a liquid, use a syringe or pipette.

o Reaction Setup: Set up the reaction in the fume hood. Ensure all glassware is properly
clamped and secure.
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o Waste Disposal: All contaminated materials (gloves, pipette tips, etc.) and excess reagents
should be disposed of in a designated, labeled hazardous waste container.

o Decontamination: Clean the work area thoroughly with an appropriate solvent and
decontaminating solution after the experiment is complete. Wash hands thoroughly with soap
and water.

Visualizations

Caption: Experimental workflow for safely handling N-phenyloxolan-3-amine.

Caption: Logical relationship between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065924#handling-and-safety-precautions-for-n-
phenyloxolan-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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